molecular formula C10H10N2O3 B8366691 3-Amino-5-(3-hydroxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester

3-Amino-5-(3-hydroxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester

Cat. No.: B8366691
M. Wt: 206.20 g/mol
InChI Key: FYQMMMXETMGNCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-5-(3-hydroxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O3

Molecular Weight

206.20 g/mol

IUPAC Name

methyl 3-amino-5-(3-hydroxyprop-1-ynyl)pyridine-2-carboxylate

InChI

InChI=1S/C10H10N2O3/c1-15-10(14)9-8(11)5-7(6-12-9)3-2-4-13/h5-6,13H,4,11H2,1H3

InChI Key

FYQMMMXETMGNCZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=N1)C#CCO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-amino-5-[3-(tert-butyl-dimethyl-silanyloxy)-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester (711 mg, 2.22 mmol) in DCM (6 ml) was added 10.2 ml TFA (133 mmol) at 0° C. and the mixture was stirred at room temperature for 17 h. To the mixture was added toluene (18 ml) and the solvents were evaporated. The residue was dissolved in EtOAc (66 ml) and washed with aq. 1M Na2CO3 solution, the aq. Phase was extracted back with EtOAc. The combined organic layers were washed with half-saturated aq. sodium chloride, dried with Na2SO4 and evaporated. The residue was purified by chromatography on silica gel (DCM to DCM/MeOH 94:6) to provide the title compound as an off-white solid.
Name
Quantity
10.2 mL
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
18 mL
Type
reactant
Reaction Step Two

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